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Compound of Interest

Compound Name: CEP-28122 mesylate salt

Cat. No.: B10762211

CEP-28122 Mesylate Salt Technical Support
Center

This technical support center provides guidance for researchers, scientists, and drug
development professionals encountering solubility issues with CEP-28122 mesylate salt in
DMSO.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for CEP-28122 mesylate salt?

Al: The recommended solvent for preparing stock solutions of CEP-28122 mesylate salt is
high-purity, anhydrous Dimethyl Sulfoxide (DMSO).

Q2: What is the reported solubility of CEP-28122 mesylate salt in DMSO?

A2: The solubility of CEP-28122 mesylate salt in DMSO is approximately 6.4 mg/mL, which
corresponds to a concentration of 10.08 mM.[1][2] To achieve this, the use of ultrasonic
treatment and warming is recommended.[1][2]

Q3: My CEP-28122 mesylate salt is not fully dissolving in DMSO, what could be the issue?

A3: Several factors can contribute to solubility issues. These include the quality of the DMSO,
the concentration of the solution, temperature, and the physical form of the compound. It is
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crucial to use fresh, anhydrous DMSO as it is hygroscopic and absorbed moisture can reduce
its solvating power.[1][3] If the desired concentration exceeds the solubility limit, consider
preparing a more dilute stock solution.[3] Gentle warming and sonication can also aid
dissolution.[1][2][3]

Q4: Can | use water to dissolve CEP-28122 mesylate salt?

A4: While the mesylate salt form of CEP-28122 is expected to have enhanced water solubility
compared to the free base, DMSO is the primary recommended solvent for creating stock
solutions.[4] For cell-based assays, the DMSO stock solution is typically diluted into an
agueous culture medium.

Q5: How should I store the CEP-28122 mesylate salt stock solution in DMSO?

A5: Stock solutions of CEP-28122 mesylate salt in DMSO should be stored at -20°C for short-
term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] It is
advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles.[1]

Troubleshooting Guide
Issue: Precipitate observed in the DMSO stock solution
upon preparation.

This guide provides a systematic approach to resolving solubility issues with CEP-28122
mesylate salt in DMSO.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.medchemexpress.com/CEP-28122-mesylate-salt.html
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Compound_Solubility_in_DMSO.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Compound_Solubility_in_DMSO.pdf
https://www.medchemexpress.com/CEP-28122-mesylate-salt.html
https://www.targetmol.com/compound/CEP-28122%20mesylate%20salt%20%281022958-60-6%20free%20base%29
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Compound_Solubility_in_DMSO.pdf
https://www.benchchem.com/product/b10762211?utm_src=pdf-body
https://www.medchemexpress.com/CEP-28122.html
https://www.benchchem.com/product/b10762211?utm_src=pdf-body
https://www.benchchem.com/product/b10762211?utm_src=pdf-body
https://www.medchemexpress.com/CEP-28122-mesylate-salt.html
https://www.medchemexpress.com/CEP-28122-mesylate-salt.html
https://www.benchchem.com/product/b10762211?utm_src=pdf-body
https://www.benchchem.com/product/b10762211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Precipitate observed
in DMSO stock solution

Verify DMSO Quality:
- Use fresh, anhydrous DMSO
- Check for moisture contamination

DMSO is high quality

Adjust Concentration:
- Is the concentration > 10.08 mM?
- Prepare a more dilute solution (e.g., 5 mM or 1 mM)

Concentration is appropriate

Apply Energy:
- Sonicate in a water bath for 10-15 min DMSO is old/hygraiscopic
- Gently warm to 37°C for 5-10 min

Lower cgncentratidn dissolves Still not fully dissolved

Consider Serial Dilution for AQueous Media:
Dissolveq with energy input - Perform intermediate dilutions in DMSO
before adding to aqueous buffer

Successful dilutipn Precipitates in aqueous meglia

Issue Persists:
Contact Technical Support

Success:
Clear Solution

Click to download full resolution via product page

Caption: Troubleshooting workflow for CEP-28122 mesylate salt solubility in DMSO.
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Parameter Value Unit Reference
Molecular Weight 635.17 g/mol [2]
Solubility in DMSO ~6.4 mg/mL [1][2]
~10.08 mM [1](2]

IC50 (ALK Kinase

Activity) 19 nM [11[415]
Storage (Powder) -20°C 3 years [2]

Storage (in DMSO) -20°C 1 month [1]

-80°C 6 months [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
CEP-28122 Mesylate Salt in DMSO

Materials:

CEP-28122 mesylate salt powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator

Water bath set to 37°C

Procedure:

« Equilibration: Allow the vial of CEP-28122 mesylate salt and the bottle of anhydrous DMSO
to come to room temperature before opening to minimize moisture absorption.
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» Calculation: Calculate the required mass of CEP-28122 mesylate salt and the volume of
DMSO needed to achieve a 10 mM stock solution. (Molecular Weight: 635.17 g/mol ).

» Weighing: Carefully weigh the calculated amount of CEP-28122 mesylate salt and transfer it
to a sterile vial.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
compound.

« Initial Mixing: Tightly cap the vial and vortex vigorously for 1-2 minutes.

« Sonication: If the compound is not fully dissolved, place the vial in a water bath sonicator for
10-15 minutes.

o Gentle Heating: If sonication is insufficient, place the vial in a 37°C water bath for 5-10
minutes, with intermittent vortexing.

 Visual Inspection: Visually inspect the solution against a light source to ensure it is clear and
free of any visible particulates.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or
-80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Objective: To dilute the DMSO stock solution into an aqueous cell culture medium while
maintaining a low final DMSO concentration (typically < 0.1%).

Procedure:

e Prepare Intermediate Dilution (Optional but Recommended): To minimize the risk of
precipitation due to a rapid change in solvent polarity, first, prepare an intermediate dilution
of the 10 mM DMSO stock solution in DMSO. For example, dilute the 10 mM stock 1:10 in
DMSO to get a 1 mM solution.
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 Final Dilution in Aqueous Medium: Add the required volume of the DMSO stock (or
intermediate dilution) to the pre-warmed cell culture medium. It is crucial to add the small
volume of the DMSO solution to the larger volume of the aqueous medium while gently
mixing or vortexing to ensure rapid and uniform dispersion.

e Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the compound. This is essential to account for any effects
of the solvent on the cells.

Signaling Pathway

CEP-28122 is a potent and selective inhibitor of Anaplastic Lymphoma Kinase (ALK).[1][4][5][6]
In various cancers, ALK can be constitutively activated through mutations or chromosomal
translocations, leading to the activation of downstream signaling pathways that promote cell
proliferation and survival. CEP-28122 exerts its anti-tumor activity by inhibiting the
phosphorylation of ALK, which in turn suppresses the phosphorylation of key downstream
effectors.[7][8]
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Caption: Simplified signaling pathway of CEP-28122 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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